Cas no 141116-48-5 (3-Cyclohexene-1-methanol, 5-hydroxy-, cis-)

• Product Name: 3-Cyclohexene-1-methanol, 5-hydroxy-, cis-
• CAS No: 141116-48-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD12912007
• CID: 1301044
• PubChem ID: 11297978
• Update Time: 2025-04-20

3-Cyclohexene-1-methanol, 5-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol, 5-hydroxy-, cis-
• (1R,5R)-5-(hydroxymethyl)cyclohex-2-en-1-ol
• cis-5-Hydroxymethyl-cyclohex-2-enol
• SCHEMBL14428846
• 141116-48-5
• MFCD12912007
• CS-0341586
• 3-Cyclohexene-1-methanol, 5-hydroxy-, (1R,5R)-rel-

• MDL： MFCD12912007
• Inchi： 1S/C7H12O2/c8-5-6-2-1-3-7(9)4-6/h1,3,6-9H,2,4-5H2/t6-,7+/m1/s1
• InChI Key： JMVASHRLICGBHU-RQJHMYQMSA-N
• SMILES： O[C@H]1C=CC[C@@H](CO)C1

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols